Cas no 2411318-84-6 (N-4-ethyl-3-(trifluoromethyl)-1,2-oxazol-5-ylprop-2-enamide)
N-4-ethyl-3-(trifluoromethyl)-1,2-oxazol-5-ylprop-2-enamide is a specialized organic compound featuring a trifluoromethyl-substituted oxazole core linked to a propenamide moiety. Its structural design confers high reactivity and selectivity, making it valuable in pharmaceutical and agrochemical synthesis. The trifluoromethyl group enhances metabolic stability and lipophilicity, while the oxazole ring contributes to robust heterocyclic interactions. The propenamide functionality offers versatility for further derivatization, enabling applications in drug discovery and material science. This compound is particularly useful in the development of bioactive molecules due to its balanced electronic and steric properties. Its synthetic utility and stability under various conditions make it a preferred intermediate in advanced organic synthesis.
2411318-84-6 structure
Product Name:N-4-ethyl-3-(trifluoromethyl)-1,2-oxazol-5-ylprop-2-enamide
CAS No:2411318-84-6
MF:C9H9F3N2O2
MW:234.175172567368
CID:5415790
PubChem ID:165766706
Update Time:2025-05-21
N-4-ethyl-3-(trifluoromethyl)-1,2-oxazol-5-ylprop-2-enamide Chemical and Physical Properties
Names and Identifiers
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- 2411318-84-6
- Z2738285301
- N-[4-ethyl-3-(trifluoromethyl)-1,2-oxazol-5-yl]prop-2-enamide
- EN300-26591431
- N-[4-Ethyl-3-(trifluoromethyl)-5-isoxazolyl]-2-propenamide
- N-4-ethyl-3-(trifluoromethyl)-1,2-oxazol-5-ylprop-2-enamide
-
- Inchi: 1S/C9H9F3N2O2/c1-3-5-7(9(10,11)12)14-16-8(5)13-6(15)4-2/h4H,2-3H2,1H3,(H,13,15)
- InChI Key: WMJYLEOHQOTGEM-UHFFFAOYSA-N
- SMILES: C(NC1ON=C(C(F)(F)F)C=1CC)(=O)C=C
Computed Properties
- Exact Mass: 234.06161202g/mol
- Monoisotopic Mass: 234.06161202g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 280
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 55.1Ų
Experimental Properties
- Density: 1.327±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 327.8±42.0 °C(Predicted)
- pka: 11.39±0.70(Predicted)
N-4-ethyl-3-(trifluoromethyl)-1,2-oxazol-5-ylprop-2-enamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26591431-0.05g |
N-[4-ethyl-3-(trifluoromethyl)-1,2-oxazol-5-yl]prop-2-enamide |
2411318-84-6 | 95.0% | 0.05g |
$246.0 | 2025-03-20 | |
| 1PlusChem | 1P02AEAG-50mg |
N-[4-ethyl-3-(trifluoromethyl)-1,2-oxazol-5-yl]prop-2-enamide |
2411318-84-6 | 90% | 50mg |
$356.00 | 2023-12-18 |
N-4-ethyl-3-(trifluoromethyl)-1,2-oxazol-5-ylprop-2-enamide Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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